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Compound of Interest

Compound Name: Methyl 6-chloro-5-methyilpicolinate

Cat. No.: B182450

CAS Number: 178421-22-2

This technical guide provides a comprehensive overview of Methyl 6-chloro-5-
methylpicolinate, a key chemical intermediate for researchers, scientists, and professionals in
drug development and agrochemical synthesis.

Chemical and Physical Properties

Methyl 6-chloro-5-methylpicolinate is a pyridine derivative with a chlorine atom at the 6-
position and a methyl group at the 5-position of the pyridine ring, with a methyl ester at the 2-
position. Its chemical structure and properties are fundamental to its role as a versatile building
block in organic synthesis.[1]

Table 1: Physicochemical Properties of Methyl 6-chloro-5-methylpicolinate

Property Value Source(s)
CAS Number 178421-22-2 [11[2]
Molecular Formula CsHsCINO:2 [1][2]
Molecular Weight 185.61 g/mol [2]

Boiling Point 298.1+35.0 °C at 760 mmHg [3]

Melting Point Not available [31[4]
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Synthesis

The primary route for the synthesis of Methyl 6-chloro-5-methylpicolinate is through the
esterification of its corresponding carboxylic acid, 6-chloro-5-methylpicolinic acid (CAS
Number: 1166828-13-2). A common and effective method for this transformation is the Fischer
esterification reaction.

Proposed Synthetic Workflow

The synthesis can be logically structured as a two-step process starting from the commercially
available precursor.

Synthesis Workflow for Methyl 6-chloro-5-methylpicolinate
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Caption: Proposed synthesis workflow for Methyl 6-chloro-5-methylpicolinate.

Detailed Experimental Protocol: Fischer Esterification
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This protocol is a generalized procedure based on standard Fischer esterification methods and
should be adapted and optimized for specific laboratory conditions.[5][6][7][8]

Materials:

e 6-chloro-5-methylpicolinic acid

e Methanol (anhydrous)

o Concentrated Sulfuric Acid (H2S0Oa4)

o Saturated sodium bicarbonate (NaHCO3) solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

» Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 6-chloro-5-methylpicolinic acid in an excess of anhydrous methanol.

o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the
solution while stirring.

o Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours.
The reaction progress should be monitored by an appropriate method, such as Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

o Workup:

o After the reaction is complete, allow the mixture to cool to room temperature.

o Remove the excess methanol under reduced pressure using a rotary evaporator.
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o Dissolve the residue in an organic solvent (e.g., ethyl acetate) and transfer it to a
separatory funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the
crude product.

 Purification: The crude Methyl 6-chloro-5-methylpicolinate can be purified by column
chromatography on silica gel or by distillation under reduced pressure to yield the final
product.

Applications in Research and Development

Methyl 6-chloro-5-methylpicolinate serves as a crucial intermediate in the synthesis of more
complex molecules, particularly in the agrochemical and pharmaceutical industries.

Agrochemicals

This compound is a key building block for a class of synthetic auxin herbicides.[9][10][11][12]
The picolinate scaffold is a well-established pharmacophore for herbicidal activity, and
modifications at the 5- and 6-positions of the pyridine ring can lead to the development of new,
selective, and effective herbicides. The synthesis of these herbicides often involves
nucleophilic substitution of the chlorine atom at the 6-position.

Pharmaceuticals

While direct applications are less documented, picolinate derivatives are explored in various
therapeutic areas. For instance, related picolinamide structures have been investigated as
inhibitors of Poly(ADP-ribose) polymerase (PARP), a target in cancer therapy.[13][14][15][16]
The structural features of Methyl 6-chloro-5-methylpicolinate make it a valuable starting
material for the synthesis of novel pharmaceutical candidates.

Mandatory Visualizations
Logical Relationship in Synthetic Application
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The following diagram illustrates the role of Methyl 6-chloro-5-methylpicolinate as a pivotal
intermediate in the development of new chemical entities.

Role of Methyl 6-chloro-5-methylpicolinate in Synthesis
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Caption: The central role of Methyl 6-chloro-5-methylpicolinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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